REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([C:8]([CH3:10])=[CH2:9])[N:3]=1.C[N+]1([O-])CC[O:15]CC1.S(S([O-])=O)([O-])=O.[OH2:25]>CC(C)=O.[Os](=O)(=O)(=O)=O>[Br:1][C:2]1[N:3]=[C:4]([C:8]([OH:15])([CH3:10])[CH2:9][OH:25])[CH:5]=[CH:6][CH:7]=1
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Name
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Quantity
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0.51 g
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Type
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reactant
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Smiles
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BrC1=NC(=CC=C1)C(=C)C
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Name
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Quantity
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0.317 g
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Type
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reactant
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Smiles
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C[N+]1(CCOCC1)[O-]
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Name
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Quantity
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2 mL
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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1 mL
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Type
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solvent
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Smiles
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CC(=O)C
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Name
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Quantity
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0.05 g
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Type
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reactant
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Smiles
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S(=O)([O-])S(=O)[O-]
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Name
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Quantity
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1.5 mL
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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0.257 mL
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Type
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catalyst
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Smiles
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[Os](=O)(=O)(=O)=O
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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WAIT
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Details
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After an additional 15 minutes
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Duration
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15 min
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Type
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FILTRATION
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Details
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the reaction mixture was filtered though a pad of Celite
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Type
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WASH
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Details
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The filter was rinsed with acetone (3×1.5 mL)
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated under vacuo
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Type
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CUSTOM
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Details
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to remove the acetone
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Type
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ADDITION
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Details
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The remaining liquid was diluted with 9:1 chloroform
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Type
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ADDITION
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Details
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isopropanol (4 mL) and aqueous hydrogen chloride (2 M) was added until the aqueous layer
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Type
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CUSTOM
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Details
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The layers were separated
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Type
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EXTRACTION
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Details
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the acidic (pH=1) aqueous layer was extracted with 9:1 chloroform
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Type
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WASH
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Details
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The combined organic layers were washed with 3:1 water
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Type
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DRY_WITH_MATERIAL
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Details
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brine (2.5 mL), saturated aqueous sodium bicarbonate (4 mL), and brine (4 mL), dried over sodium sulfate
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Type
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FILTRATION
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Details
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filtered
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Type
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CONCENTRATION
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Details
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concentrated
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |